Cas no 338398-48-4 (5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole)

• Product Name: 5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole
• CAS No: 338398-48-4
• MF: C₁₅H₁₁ClN₂O₂S₂
• MW: 350.843039751053
• CID: 5711921
• PubChem ID: 3740928
• Update Time: 2023-10-15

5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chlorophenyl)methylsulfonyl]-4-phenylthiadiazole
• 2H-389S
• HMS571B11
• 4-chlorobenzyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone
• Bionet1_001069
• 5-[(4-chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole
• AKOS005084894
• 338398-48-4
• 5-[(4-CHLOROBENZYL)SULFONYL]-4-PHENYL-1,2,3-THIADIAZOLE
• 1,2,3-Thiadiazole, 5-[[(4-chlorophenyl)methyl]sulfonyl]-4-phenyl-
• 5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole

• Inchi： 1S/C15H11ClN2O2S2/c16-13-8-6-11(7-9-13)10-22(19,20)15-14(17-18-21-15)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： QQAYLDSPVMCEDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(C1=C(C2C=CC=CC=2)N=NS1)(=O)=O

Computed Properties

• Exact Mass: 349.9950476g/mol
• Monoisotopic Mass: 349.9950476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 587.0±60.0 °C(Predicted)
• pka: -7.88±0.33(Predicted)